Cas no 17096-15-0 (1,1'-Thiobis(2-naphthol))

• Product Name: 1,1'-Thiobis(2-naphthol)
• CAS No: 17096-15-0
• MF: C₂₀H₁₄O₂S
• MW: 318.388964176178
• MDL: MFCD00046469
• CID: 50648
• PubChem ID: 87576811
• Update Time: 2025-07-18

1,1'-Thiobis(2-naphthol) Chemical and Physical Properties

Names and Identifiers

• 1,1'-Thiobis(2-naphthol)
• 1,1'-Thiodi(2-naphthol)
• 2,2'-DIHYDROXY-1,1-THIODINAPHTHALENE
• 2,2'-dioxydinaphthylsulfide
• Bis(2-hydroxy-1-naphthyl) Sulfide
• bis-2-naphthol-1-sulphide
• 2-Naphthol,1,1'-thiodi- (6CI,7CI,8CI)
• 1,1'-Thiobis(b-naphthol)
• 1,1'-Thiodi-b-naphthol
• NSC 11877
• 1,1'-Thiobis(naphthalen-2-ol)
• Bis(2-hydroxy-1-naphthyl) Sulfide 1,1'-Thiodi(2-naphthol)
• Bis(2-hydroxy-1-naphthyl)sulfide
• 2-Naphthalenol, 1,1'-thiobis-
• 1,1'-Thiobis-(2-naphthol)
• 1,1'-Thiodi-.beta.-naphthol
• 1,1-Thiobis(.beta.-naphthol)
• 1,1'-Thiobis(.beta.-naphthol)
• 1-(2-hydroxynaphthylthio)naphthalen-2-ol
• 1-(2-hydroxynaphthalen-1-yl)sulfanylnaphthalen-2-ol
• 1,1'-thiodi-
• A-naphthol
• 1,1'-Thiodi-beta-naphthol
• 1,1-Thiobis(beta-naphthol)
• 2-Naphthol, 1,1'-thiodi-
• NSC11877
• Thiobis(2,2'-naphthol)
• CS-0324207
• T1004
• EINECS 241-166-6
• 2-Naphthol,1'-thiodi-
• 1-[(2-hydroxynaphthalen-1-yl)sulfanyl]naphthalen-2-ol
• 17096-15-0
• FT-0637496
• HGYMQZVPTMKXGI-UHFFFAOYSA-N
• NS00025608
• D92434
• KKA87692Y8
• 2-Naphthalenol,1'-thiobis-
• UNII-KKA87692Y8
• MFCD00046469
• 4,4-[hexane-1,6-diylbis[imino(1-hydroxy-2,1-ethanediyl)]]bispyrocatecholdihydrochloride
• 1,1'-thiodinaphthalen-2-ol
• 2,2'-Dihydroxy-1,1'-thiodinaphthalene
• 1,1'-Thiobis[2-naphthalenol]
• AKOS015904552
• DTXSID5066162
• NSC-11877
• 1,1/'-Thiobis(2-naphthol)
• AS-59834
• SCHEMBL753620
• 1,1'-Thiobis(beta-naphthol)
• DB-043848
• 1,1\\'-Thiobis(2-naphthol)
• DTXCID3035474

• MDL： MFCD00046469
• Inchi： 1S/C20H14O2S/c21-17-11-9-13-5-1-3-7-15(13)19(17)23-20-16-8-4-2-6-14(16)10-12-18(20)22/h1-12,21-22H
• InChI Key： HGYMQZVPTMKXGI-UHFFFAOYSA-N
• SMILES： S(C1=C(C=CC2C=CC=CC1=2)O)C1=C(C=CC2C=CC=CC1=2)O

Computed Properties

• Exact Mass: 318.07100
• Monoisotopic Mass: 318.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 5.8
• Topological Polar Surface Area: 65.8

Experimental Properties

• Color/Form: Uncertain
• Density: 1.41
• Melting Point: 216.0 to 223.0 deg-C
• Boiling Point: 525.2±35.0 °C at 760 mmHg
• Flash Point: 254.5±24.7 °C
• Refractive Index: 1.813
• PSA: 65.76000
• LogP: 5.55540
• Solubility: Uncertain

1,1'-Thiobis(2-naphthol) Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2733 3/PG 2
• WGK Germany：3
• Safety Instruction： S16; S26; S36/37/39; S45
• RTECS：PA6700000
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：3
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R34
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1,1'-Thiobis(2-naphthol)

Recent Advances in the Study of 1,1'-Thiobis(2-naphthol) (CAS: 17096-15-0) in Chemical Biology and Pharmaceutical Research

1,1'-Thiobis(2-naphthol) (CAS: 17096-15-0) is a sulfur-containing naphthol derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile scaffold for drug development, particularly in the context of antimicrobial, anticancer, and anti-inflammatory agents. This research brief synthesizes the latest findings on this compound, highlighting its mechanisms of action, synthetic pathways, and emerging applications in biomedicine.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1,1'-Thiobis(2-naphthol) exhibits potent inhibitory effects against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's ability to disrupt bacterial cell membrane integrity and inhibit key enzymatic pathways was elucidated through a combination of molecular docking and in vitro assays. These findings suggest its potential as a lead compound for novel antibiotic development, addressing the urgent need for new antimicrobial agents.

In the realm of oncology, researchers have investigated the anticancer properties of 1,1'-Thiobis(2-naphthol) and its derivatives. A recent Nature Communications paper (2024) revealed that this compound induces apoptosis in various cancer cell lines by modulating the Bcl-2 family of proteins and activating caspase-dependent pathways. Notably, structural modifications of the naphthol rings were found to enhance its selectivity toward cancer cells while minimizing toxicity to normal tissues, paving the way for targeted cancer therapies.

The synthetic accessibility of 1,1'-Thiobis(2-naphthol) has also been a focus of recent research. A 2024 Organic Letters publication detailed an optimized, one-pot synthesis method using eco-friendly catalysts, significantly improving yield and reducing waste. This advancement is particularly relevant for large-scale pharmaceutical production, where efficiency and sustainability are critical considerations.

Emerging applications in neurodegenerative disease research have further expanded the compound's therapeutic potential. Preliminary studies indicate that 1,1'-Thiobis(2-naphthol) derivatives can cross the blood-brain barrier and exhibit neuroprotective effects against amyloid-beta toxicity, a hallmark of Alzheimer's disease. While these findings are promising, further in vivo validation is required to assess their clinical translatability.

In conclusion, 1,1'-Thiobis(2-naphthol) (CAS: 17096-15-0) represents a multifaceted compound with diverse biomedical applications. Its unique chemical properties, combined with recent synthetic and pharmacological advancements, position it as a valuable candidate for future drug discovery efforts. Continued research into its structure-activity relationships and mechanism elucidation will be crucial for unlocking its full therapeutic potential across various disease areas.